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Compound of Interest

Compound Name: 2-Amino-5-bromo-3-nitropyridine

Cat. No.: B172296

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-5-bromo-3-nitropyridine is a versatile organic compound that serves as a critical
building block in the synthesis of a variety of functional materials and pharmaceutical
intermediates. Its unique molecular structure, featuring amino, bromo, and nitro functional
groups on a pyridine ring, imparts specific reactivity that is leveraged in the development of
advanced materials with tailored electronic and optical properties.[1] While its primary role is
often as a precursor, the inherent properties of the pyridine ring system make it a compound of
interest for applications in nonlinear optics and polymer science.

These application notes provide an overview of the synthesis of 2-Amino-5-bromo-3-
nitropyridine, its physical and chemical properties, and its application as a precursor for
functional materials. A detailed case study on the closely related compound, 2-amino-5-
nitropyridinium bromide (2A5NPBY), is presented to illustrate the potential of this class of
materials in the field of nonlinear optics.

Physicochemical Properties of 2-Amino-5-bromo-3-
nitropyridine

A summary of the key physicochemical properties of 2-Amino-5-bromo-3-nitropyridine is
presented in the table below.
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Property Value Reference
Molecular Formula CsHaBrNsO:2 [2]
Molecular Weight 218.01 g/mol [2]
CAS Number 6945-68-2 [2]
Appearance Yellow 'to light-brown

crystalline powder
Melting Point 205-208 °C
IUPAC Name 5-bromo-3-nitropyridin-2-amine  [2]

Synthesis of 2-Amino-5-bromo-3-nitropyridine

2-Amino-5-bromo-3-nitropyridine is typically synthesized via the electrophilic nitration of 2-
amino-5-bromopyridine.[3] The following protocol is a general method for its preparation.[4]

Experimental Protocol: Synthesis of 2-Amino-5-bromo-
3-nitropyridine

Materials:

2-Amino-5-bromopyridine

Concentrated Sulfuric Acid (H2SOa)

Concentrated Nitric Acid (HNOs)

10% aqueous Sodium Hydroxide (NaOH) solution

e Ice

Water

Procedure:
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In a reaction vessel, carefully add 2-amino-5-bromopyridine (0.020 mol) to pre-cooled
concentrated sulfuric acid at 0 °C. Maintain the temperature of the reaction mixture between
0-5 °C.

Slowly add concentrated nitric acid (1.09 mL, 0.024 mol) dropwise to the stirring solution.
Control the rate of addition to ensure the reaction temperature remains between 0-5 °C.

After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1 hour.

Allow the reaction mixture to slowly warm to room temperature and continue stirring
overnight.

Pour the reaction mixture over crushed ice.

Adjust the pH of the solution to 7-8 using a 10% aqueous sodium hydroxide solution.
Collect the resulting precipitate by filtration.

Wash the precipitate with cold water.

Dry the purified 2-amino-5-bromo-3-nitropyridine product under vacuum at 60 °C
overnight.

Reaction Mixture Stir Overnight . . .
©5°C, 1 hn) ]—»[ RO ]w Neutralize with NaOH (pH 7-8) Dry under Vacuum (60 °C) 2-Amino-5-bromo-3-nitropyridine

Click to download full resolution via product page
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Synthesis of 2-Amino-5-bromo-3-nitropyridine.

Applications in Materials Science
As a Precursor for Functional Materials

2-Amino-5-bromo-3-nitropyridine is a valuable intermediate in the synthesis of more complex
molecules with applications in materials science and pharmaceuticals. It is notably used in the
preparation of azaquinoxalinedione and 2,3-diaminopyridine. The presence of multiple reaction
sites allows for further functionalization to create novel organic materials.

Polymer Films

There is mention of 2-Amino-5-bromo-3-nitropyridine being used as a polymer film that acts
as an electron acceptor in an electron transfer chain.[5] However, detailed experimental
protocols for the fabrication and characterization of these polymer films are not readily available
in the public domain. This suggests a potential area for further research and development.

Case Study: 2-Amino-5-nitropyridinium Bromide
(2A5NPBYr) for Nonlinear Optical (NLO) Applications

To illustrate the utility of the aminonitropyridine scaffold in materials science, this section details
the synthesis and characterization of 2-amino-5-nitropyridinium bromide (2A5NPBr), a semi-
organic nonlinear optical (NLO) material derived from the related compound 2-amino-5-
nitropyridine.[6] NLO materials are crucial for applications in optical switching, frequency
conversion, and optical data storage.

Synthesis and Crystal Growth of 2A5NPBr

Single crystals of 2A5NPBr are grown by the slow evaporation solution technique (SEST).[6]
Experimental Protocol: Synthesis and Crystal Growth of 2A5NPBr

Materials:

e 2-Amino-5-nitropyridine

 Hydrobromic Acid (HBr)
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Deionized water

Beakers

Magnetic stirrer

Crystallization dishes

Procedure:

Dissolve 2-amino-5-nitropyridine in deionized water.

Slowly add an equimolar amount of hydrobromic acid to the solution while stirring.
Continue stirring the solution for 2 hours to ensure a complete reaction.

Filter the resulting solution to remove any impurities.

Transfer the saturated solution to a crystallization dish.

Cover the dish with a perforated lid to allow for slow evaporation of the solvent at room
temperature.

Monitor the crystallization process over a period of approximately 60 days to obtain single
crystals of 2A5NPBr.

2-Amino-5-nitropyridine
in Deionized Water
.

Stir for 2 hours Filter Solution

Equimolar A
Hydrobromic Acid (HBr)

Slow Evaporation

(Room Temperature, ~60 days) AP Sl CRsEE

Click to download full resolution via product page

Synthesis and crystal growth of 2A5NPBr.
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Properties of 2A5NPBr Single Crystals

The grown 2A5NPBr single crystals exhibit properties that make them suitable for NLO

applications.
Property Value Reference
Crystal System Monoclinic [6]
Space Group P2i/a [6]

UV-Vis-NIR Cut-off

404 nm [6]
Wavelength

) ) Good transparency in the
Optical Transmittance o ] [6]
visible and NIR region

. Positive photoconductive
Photoconductivity [6]
nature

Third-Order Nonlinear Optical Properties of 2A5NPBr

The third-order NLO properties of 2A5NPBr were investigated using the Z-scan technique with
a He-Ne laser at a wavelength of 632.8 nm.[6]

Experimental Protocol: Z-scan Measurement

The Z-scan technique is a single-beam method used to measure the sign and magnitude of the
nonlinear refractive index (nz) and the nonlinear absorption coefficient ().

Setup:

A laser source (e.g., He-Ne laser, 632.8 nm).

A focusing lens.

A sample holder mounted on a translation stage that moves along the z-axis (the direction of
laser propagation).

An aperture placed in the far-field.
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e A photodetector.
Procedure:
o Closed-aperture Z-scan (for n2):
o The sample is translated along the z-axis through the focal point of the laser beam.

o The intensity of the transmitted light passing through the aperture is measured by the
photodetector as a function of the sample's position (z).

o Aplot of the normalized transmittance versus z will show a peak-valley or valley-peak
curve, from which the sign and magnitude of n2 can be determined.

e Open-aperture Z-scan (for B):

o The aperture is removed, and the entire transmitted beam is collected by the
photodetector.

o The sample is again translated along the z-axis.

o The normalized transmittance as a function of z will show a dip for two-photon absorption
or a peak for saturable absorption, allowing for the calculation of [3.
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Experimental Setup

Laser Source Focusing Lens Sample on Aperture Photodetector
Translation Stage

Closed-Aperture

\ 4

Measure Transmittance Analyze Peak-Valley Curve
vs. z-position to determine n2

Open-Aperture

Measure Transmittance
Vvs. z-position

Analyze Transmittance Curve

Remove Aperture L
to determine B

Click to download full resolution via product page

Experimental workflow for the Z-scan technique.

Quantitative NLO Data for 2A5NPBr

The Z-scan measurements yielded the following third-order NLO properties for 2ASNPBr:

Parameter Value Reference
Nonlinear Refractive Index (n2)  -7.29 x 1012 m/W [6]
Nonlinear Absorption ]
Coefficient (B)
Third-order NLO Susceptibility

440 x 10~*esu [6]

(X(S))

The negative sign of the nonlinear refractive index indicates a self-defocusing effect.[6]
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Conclusion

2-Amino-5-bromo-3-nitropyridine is a key synthetic intermediate with significant potential in
materials science. While direct applications are still emerging, its utility as a precursor for
functional materials is well-established. The detailed study of the related compound, 2-amino-5-
nitropyridinium bromide, highlights the promise of the aminonitropyridine framework in
developing materials with significant nonlinear optical properties. Further research into the
incorporation of 2-Amino-5-bromo-3-nitropyridine into polymers and other material matrices
could lead to the development of novel materials for a range of electronic and photonic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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